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Phenidone Stability: Key Facts at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenidone

CAS No.: 92-43-3

Cat. No.: S602910

The table below summarizes the core stability information for different forms of Phenidone, crucial for

planning your experiments.

Form Storage Condition Shelf Life Key Evidence & Notes

Dry Powder Sealed container, room Years to Users report potency maintained for 3
temperature, away from decades [1] [2] to over 50 years. Storing in a thick,
light and moisture air-tight container is sufficient [2].

Propylene 1-5% concentration, Several years A 5% solution is reported to keep for

Glycol sealed in amber glass to decades [1] "decades" [3]. Users observe a color

Solution bottles [3] [4] change (yellow to dark) upon

degradation [4].

Alcohol e.g., Ethanol or Isopropyl Months [1] [3] Loses potency noticeably faster than
Solution Alcohol [4] glycol solutions; one user reported
failure in about 2 months [3] [4].

Recommended Experimental Protocol: Propylene
Glycol Stock Solution

For a reliable, long-lived Phenidone stock solution, the following methodology is recommended based on

consensus from photographic chemistry practices [3] [4].
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e Objective: To prepare a stable 5% (w/v) Phenidone stock solution in propylene glycol.
¢ Principle: Phenidone is poorly soluble in water but readily dissolves in propylene glycol. This solvent
significantly inhibits the oxidation and hydrolysis of Phenidone, leading to a multi-year shelf life.
e Materials:
o Phenidone powder
o Propylene Glycol (USP grade)
o Heat-resistant glass vessel (e.g., Pyrex beaker)
o Amber glass bottle for storage
o Magnetic stirrer and hot plate (optional)
o Syringe or pipette for accurate measurement
e Procedure:
o Heat Glycol: Measure 1 liter of propylene glycol and heat it in a glass vessel to approximately
60-70°C (140-160°F). Heating helps drive off ambient moisture and facilitates dissolution [3] [4].
o Dissolve Phenidone: Add 50 grams of Phenidone powder to the warm glycol while stirring
continuously until it is fully dissolved [3].
o Cool and Store: Allow the solution to cool to room temperature. Decant it into a clean, dry,
amber glass bottle and seal it tightly to prevent moisture absorption [3].
e Dosage Consideration: This 5% stock contains 0.05 g of Phenidone per mL. For a developer recipe
requiring 0.1 g/L of Phenidone, you would use 2 mL of this stock solution per liter of working
developer [3].

Troubleshooting Common Issues

¢ Rapid Loss of Activity in Stock Solution:
o Cause: Using alcohol (e.g., ethanol, isopropanol) as the solvent. Alcohol-based solutions are
known to have a much shorter shelf life [4].
o Solution: Switch to propylene glycol for any stock solution intended for storage. Reserve
alcohol for immediate, single-use dissolutions.
¢ Poor Solubility or Crystal Precipitation:
o Cause: The stock solution concentration may be too high, the glycol was not warmed
sufficiently, or the solution was contaminated with water [3].
o Solution: Ensure the glycol is warmed gently during preparation. Do not exceed a 5%
concentration. Use dry equipment and containers [3].
¢ Inconsistent Experimental Results:
o Cause: Using an aged or degraded stock solution.
o Solution: Visually inspect the solution. A noticeable color change from clear to yellow or brown
indicates oxidation and potential loss of potency. It is advisable to test new batches of
developer alongside a control.
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Storage and Handling Workflow

The diagram below outlines the decision-making process for storing Phenidone based on your intended use,

incorporating the best practices identified.

[Start: Acquire Phenidone Powdea

Need a ready-to-use stock solution?

Yes
(Store Dry Powdea

Select Solvent

For long-term storage

For immediate use

* Airtight container
* Room temperature Use Propylene Glycol
* Away from light/moisture

Use Alcohol (e.g., IPA)

* Prepare 1-5% solution
* Heat glycol to 60-70°C to dissolve
* Store in amber glass
» Stable for years

* For immediate use only
* Limited stability (months)
* Not for long-term storage
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.photrio.com/forum/threads/shelf-life-of-phenidone.33580/
https://www.photrio.com/forum/threads/how-to-preserve-phenidone.158767/
https://silvergrainclassics.com/en/2021/01/minimalist-phenidone-and-vitamin-c-film-developer/
https://www.photrio.com/forum/threads/shelf-life-of-1-solution-of-phenidone.202284/
https://www.smolecule.com/products/b602910#phenidone-stability-in-solution-storage
https://www.smolecule.com/products/b602910#phenidone-stability-in-solution-storage
https://www.smolecule.com/products/b602910#phenidone-stability-in-solution-storage
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s602910?utm_src=pdf-bulk
https://www.smolecule.com/products/s602910?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

